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Compound of Interest

Compound Name: 2-Hydroxyprop-2-enal

Cat. No.: B15438648 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyprop-2-enal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Hydroxyprop-2-enal (CAS No. 73623-80-0). Adherence to these procedures is critical for

ensuring laboratory safety and maintaining experimental integrity.

Chemical Identification and Properties
2-Hydroxyprop-2-enal, also known as enolaldehyde, is a reactive chemical requiring careful

handling.[1] Its key properties are summarized below.

Property Value

CAS Number 73623-80-0[1]

Molecular Formula C₃H₄O₂[1]

Molecular Weight 72.06 g/mol [1]

Synonyms Enolaldehyde, Oxyacrolein
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Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxyprop-2-enal is classified as a hazardous substance. The primary routes of exposure

are inhalation, skin contact, and eye contact.

GHS Hazard Classification:

Hazard Class Category

Skin Irritation Category 2

Serious Eye Irritation Category 2A

Specific Target Organ Toxicity (Single

Exposure), Respiratory System
Category 3

Mandatory Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling 2-Hydroxyprop-2-enal.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Flame-retardant lab coat, full-

length pants, and closed-toe

shoes.

Prevents skin contact and

protects from potential

chemical splashes.

Hand Protection

Butyl rubber or nitrile gloves.

Double gloving is

recommended.

Provides a barrier against skin

irritation. Regularly inspect

gloves for signs of degradation

and replace them immediately

if compromised.[2]

Respiratory Protection

Air-purifying respirator with

organic vapor/aldehyde

cartridges.

Protects the respiratory system

from irritation due to vapor

inhalation. Ensure a proper fit

and replace cartridges

according to the

manufacturer's

recommendations.

Safe Handling and Storage Protocol
Due to its reactive and light-sensitive nature, strict protocols for handling and storage must be

followed.

Operational Plan:

Work Area Preparation: All manipulations involving 2-Hydroxyprop-2-enal must be

conducted within a certified chemical fume hood to minimize inhalation exposure. The work

area should be free of ignition sources.

Personal Protective Equipment: Don all required PPE before handling the chemical.

Chemical Handling:
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Use only the smallest necessary amount of the chemical.

Avoid direct contact with skin, eyes, and clothing.

Ensure all containers are clearly labeled.

Keep containers tightly closed when not in use to prevent the formation of peroxides.

Emergency Preparedness: An eyewash station and safety shower must be readily

accessible. All personnel should be familiar with their location and operation.

Storage Plan:

Containers: Store in a tightly sealed, opaque container to protect from light.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation

and peroxide formation.

Temperature: Store in a cool, dry, well-ventilated area away from heat sources.

Incompatible Materials: Segregate from bases, acid chlorides, acid anhydrides, and oxidizing

agents to prevent violent reactions.

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill and Disposal Plan
A clear and efficient plan for managing spills and disposing of waste is essential.

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand).

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection: All waste containing 2-Hydroxyprop-2-enal, including contaminated PPE

and spill cleanup materials, must be collected in a designated, labeled, and sealed

hazardous waste container.

Neutralization (General Procedure for Aldehydes): In a fume hood, slowly add the aldehyde

waste to a solution of sodium bisulfite. The reaction may be exothermic, so cooling may be

necessary. Test the pH to ensure the reaction is complete.

Final Disposal: Dispose of the neutralized waste and all other contaminated materials in

accordance with local, state, and federal regulations. Never dispose of 2-Hydroxyprop-2-
enal down the drain.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Hydroxyprop-
2-enal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15438648?utm_src=pdf-body
https://www.benchchem.com/product/b15438648?utm_src=pdf-body
https://www.benchchem.com/product/b15438648?utm_src=pdf-body
https://www.benchchem.com/product/b15438648?utm_src=pdf-body
https://www.benchchem.com/product/b15438648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling Emergency Response

Assess Hazards

Select PPE

Prepare Work Area

Handle Chemical

Decontaminate Work Area Spill or Exposure

Dispose of Waste Follow Emergency Procedures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxyprop-2-enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438648#personal-protective-equipment-for-
handling-2-hydroxyprop-2-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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